Cas no 110127-08-7 (3-Bromo-2-methyl-6-nitrobenzonitrile)

• Product Name: 3-Bromo-2-methyl-6-nitrobenzonitrile
• CAS No: 110127-08-7
• MF: C₈H₅BrN₂O₂
• MW: 241.041500806808
• CID: 5006515
• Update Time: 2025-06-23

3-Bromo-2-methyl-6-nitrobenzonitrile Chemical and Physical Properties

Names and Identifiers

• 3-bromo-2-methyl-6-nitrobenzonitrile
• 3-Bromo-2-methyl-6-nitrobenzonitrile

• Inchi： 1S/C8H5BrN2O2/c1-5-6(4-10)8(11(12)13)3-2-7(5)9/h2-3H,1H3
• InChI Key： MLKPIWUWBZGUGN-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C(C#N)=C1C)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 255
• XLogP3: 2.5
• Topological Polar Surface Area: 69.6

Additional information on 3-Bromo-2-methyl-6-nitrobenzonitrile

Introduction to 3-Bromo-2-methyl-6-nitrobenzonitrile (CAS No. 110127-08-7) and Its Applications in Modern Chemical Research

3-Bromo-2-methyl-6-nitrobenzonitrile (CAS No. 110127-08-7) is a specialized organic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its bromine, methyl, and nitro substituents attached to a benzonitrile backbone, exhibits unique chemical properties that make it a valuable intermediate in the synthesis of various bioactive molecules.

The structural configuration of 3-Bromo-2-methyl-6-nitrobenzonitrile imparts distinct reactivity, making it a versatile building block for medicinal chemists. The presence of a bromine atom at the 3-position allows for further functionalization via cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings, which are pivotal in constructing complex heterocyclic frameworks. Additionally, the methyl and nitro groups enhance the electrophilic nature of the aromatic ring, facilitating nucleophilic aromatic substitution reactions that are essential in drug development.

In recent years, 3-Bromo-2-methyl-6-nitrobenzonitrile has been increasingly utilized in the synthesis of novel therapeutic agents. For instance, studies have demonstrated its role in developing small-molecule inhibitors targeting protein-protein interactions (PPIs), which are critical in regulating various cellular processes. The benzonitrile moiety, in particular, has been shown to interact with specific amino acid residues in protein targets, leading to the development of potent and selective inhibitors.

Moreover, research has highlighted the compound's significance in the field of oncology. 3-Bromo-2-methyl-6-nitrobenzonitrile derivatives have been investigated for their potential to disrupt oncogenic signaling pathways. The nitro group, when reduced or converted into an amine, can modulate the activity of enzymes involved in cancer progression. This adaptability has led to the exploration of its derivatives as candidates for anticancer drugs.

The pharmaceutical industry has also leveraged 3-Bromo-2-methyl-6-nitrobenzonitrile in the development of antimicrobial agents. The bromine substituent enables the introduction of additional functional groups that can enhance binding affinity to bacterial enzymes or cell wall components. Such modifications have resulted in compounds with improved efficacy against resistant bacterial strains.

Recent advancements in computational chemistry have further enhanced the utility of 3-Bromo-2-methyl-6-nitrobenzonitrile. Molecular modeling studies have revealed insights into its interactions with biological targets at an atomic level, aiding in the rational design of more effective derivatives. These computational approaches have accelerated the drug discovery process by predicting optimal modifications before experimental synthesis.

The compound's role extends beyond pharmaceutical applications; it is also instrumental in materials science. Researchers have explored its use in synthesizing advanced polymers and liquid crystals due to its ability to form stable conjugated systems. These materials exhibit unique optical and electronic properties that are beneficial for applications such as organic electronics and photovoltaics.

In conclusion, 3-Bromo-2-methyl-6-nitrobenzonitrile (CAS No. 110127-08-7) represents a cornerstone in modern chemical research. Its multifaceted utility spans from drug development to advanced materials, underscoring its importance across multiple scientific disciplines. As research continues to uncover new applications and synthetic pathways, this compound is poised to remain a key player in innovation within the chemical and pharmaceutical industries.